Cas no 68983-70-0 (1-(p-Tolyl)cyclopentanecarbonitrile)

1-(p-Tolyl)cyclopentanecarbonitrile structure
68983-70-0 structure
Product name:1-(p-Tolyl)cyclopentanecarbonitrile
CAS No:68983-70-0
MF:C13H15N
MW:185.264903306961
CID:528068
PubChem ID:98623

1-(p-Tolyl)cyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(p-Tolyl)cyclopentanecarbonitrile
    • 1-(4-Methylphenyl)-1-cyclopentanecarbonitrile
    • 1-(4-methylphenyl)cyclopentane-1-carbonitrile
    • 1-(P-TOLYL)-1-CYCLOPENTANECARBONITRILE
    • Cyclopentanecarbonitrile, 1-(4-methylphenyl)-
    • 1-(4-methylphenyl)cyclopentanecarbonitrile
    • 1-(p-Methylphenyl)cyclopentanecarbonitrile
    • MFCD00065261
    • Cyclopentanecarbonitrile, 1-p-tolyl-
    • SCHEMBL2441730
    • NSC 154618
    • DTXSID20219031
    • EINECS 273-487-2
    • BB 0245831
    • NSC-154618
    • ULS5W2DPR3
    • AKOS000298366
    • NS00036793
    • NSC154618
    • 1-p-Tolylcyclopentanecarbonitrile
    • 68983-70-0
    • FT-0605868
    • 1-p-Tolyl-cyclopentanecarbonitrile
    • Inchi: InChI=1S/C13H15N/c1-11-4-6-12(7-5-11)13(10-14)8-2-3-9-13/h4-7H,2-3,8-9H2,1H3
    • InChI Key: GTHMJIFNCGSBJT-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)C2(CCCC2)C#N

Computed Properties

  • Exact Mass: 185.12000
  • Monoisotopic Mass: 185.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.04
  • Boiling Point: 158-160 ºC
  • Flash Point: 121.3°C
  • Refractive Index: 1.5298-1.5398
  • PSA: 23.79000
  • LogP: 3.33038
  • Solubility: Not available

1-(p-Tolyl)cyclopentanecarbonitrile Security Information

1-(p-Tolyl)cyclopentanecarbonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-(p-Tolyl)cyclopentanecarbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM202281-25g
1-(4-Methylphenyl)-1-cyclopentanecarbonitrile
68983-70-0 95%
25g
$458 2024-07-24
Ambeed
A762254-5g
1-(p-Tolyl)cyclopentanecarbonitrile
68983-70-0 95+%
5g
$149.0 2024-04-18
A2B Chem LLC
AH13003-1g
1-(4-METHYLPHENYL)-1-CYCLOPENTANECARBONITRILE
68983-70-0 95%
1g
$159.00 2024-04-19
TRC
T537013-50mg
1-(p-Tolyl)cyclopentanecarbonitrile
68983-70-0
50mg
$ 50.00 2022-06-02
TRC
T537013-500mg
1-(p-Tolyl)cyclopentanecarbonitrile
68983-70-0
500mg
$ 80.00 2022-06-02
Chemenu
CM202281-25g
1-(4-Methylphenyl)-1-cyclopentanecarbonitrile
68983-70-0 95%
25g
$458 2021-06-15
TRC
T537013-100mg
1-(p-Tolyl)cyclopentanecarbonitrile
68983-70-0
100mg
$ 65.00 2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1645198-10g
1-(P-tolyl)cyclopentane-1-carbonitrile
68983-70-0 98%
10g
¥1078.00 2024-05-03
1PlusChem
1P00FARV-1g
1-(4-Methylphenyl)-1-cyclopentanecarbonitrile
68983-70-0 95%
1g
$155.00 2025-02-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1645198-1g
1-(P-tolyl)cyclopentane-1-carbonitrile
68983-70-0 98%
1g
¥252.00 2024-05-03

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